molecular formula C10H16N2O B8407761 1-(1-Ethynyl-cyclohexyl)-3-methylurea

1-(1-Ethynyl-cyclohexyl)-3-methylurea

Cat. No.: B8407761
M. Wt: 180.25 g/mol
InChI Key: CHNUBGLGCIZIEV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(1-Ethynyl-cyclohexyl)-3-methylurea is a useful research compound. Its molecular formula is C10H16N2O and its molecular weight is 180.25 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H16N2O

Molecular Weight

180.25 g/mol

IUPAC Name

1-(1-ethynylcyclohexyl)-3-methylurea

InChI

InChI=1S/C10H16N2O/c1-3-10(12-9(13)11-2)7-5-4-6-8-10/h1H,4-8H2,2H3,(H2,11,12,13)

InChI Key

CHNUBGLGCIZIEV-UHFFFAOYSA-N

Canonical SMILES

CNC(=O)NC1(CCCCC1)C#C

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 1 g (8 mmol) 1-ethynylcyclohexylamine and 2 mL (15 mmol) triethylamine in 10 mL acetonitrile is combined at ambient temperature with 0.5 g (9 mmol) methylisocyanate. The colourless suspension is stirred overnight at ambient temperature and then evaporated down. The residue is taken up in dichloromethane and washed with aqueous potassium carbonate solution. The organic phase is dried and evaporated down. Yield: 1.4 g (colourless solid)
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
2 mL
Type
reactant
Reaction Step Two
Quantity
0.5 g
Type
reactant
Reaction Step Three
Quantity
10 mL
Type
solvent
Reaction Step Four

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